Cas no 1261969-21-4 (5-Methoxy-3-(thiophen-3-yl)benzoic acid)

• Product Name: 5-Methoxy-3-(thiophen-3-yl)benzoic acid
• CAS No: 1261969-21-4
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD18318893
• CID: 1037623
• PubChem ID: 53224837
• Update Time: 2025-04-20

5-Methoxy-3-(thiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(thiophen-3-yl)benzoic acid
• 3-methoxy-5-thiophen-3-ylbenzoic acid
• 5-METHOXY-3-(THIOPHEN-3-YL)BENZOIC ACID
• AK108136
• ANW-18830
• CTK8A9841
• KB-236467
• MolPort-015-152-057
• DTXSID00688569
• Benzoic acid, 3-methoxy-5-(3-thienyl)-
• 1261969-21-4
• AKOS015888696
• DB-348394
• MFCD18318893
• BS-20305
• 3-Methoxy-5-(thiophen-3-yl)benzoicacid
• 5-Methoxy-3-(thiophen-3-yl)benzoic acid

• MDL： MFCD18318893
• Inchi： 1S/C12H10O3S/c1-15-11-5-9(8-2-3-16-7-8)4-10(6-11)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： CZLWEVLOUKCJJZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 234.03500
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 3.12190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives